N-isopropyl-1,3-benzothiazole-2-carboxamide

• IUPAC Name: N-propan-2-yl-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C11H12N2OS/c1-7(2)12-10(14)11-13-8-5-3-4-6-9(8)15-11/h3-7H,1-2H3,(H,12,14)
• InChI Key: NCLPSJQUAFVAIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=NC2=CC=CC=C2S1
• Molecular Formula: C11H12N2OS
• Molecular Weight: 220.29 g/mol

Description

N-isopropyl-1,3-benzothiazole-2-carboxamide, also known as IBT, is a chemical compound that has been extensively studied for its biochemical and physiological effects. IBT is a member of the benzothiazole family of compounds, which are known for their diverse range of applications in various fields including medicine, agriculture, and industry.

Mechanism of Action

The mechanism of action of N-isopropyl-1,3-benzothiazole-2-carboxamide is still not fully understood. However, it is believed that N-isopropyl-1,3-benzothiazole-2-carboxamide exerts its effects by modulating various signaling pathways in the body. N-isopropyl-1,3-benzothiazole-2-carboxamide has been shown to inhibit the activity of various enzymes and transcription factors, which play important roles in inflammation, oxidative stress, and cancer.
Biochemical and Physiological Effects:
N-isopropyl-1,3-benzothiazole-2-carboxamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. N-isopropyl-1,3-benzothiazole-2-carboxamide has also been shown to have antioxidant properties, which can protect cells from oxidative damage. In addition, N-isopropyl-1,3-benzothiazole-2-carboxamide has been shown to have anticancer properties by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

N-isopropyl-1,3-benzothiazole-2-carboxamide has several advantages for lab experiments. It is a stable and relatively inexpensive compound that can be easily synthesized in large quantities. It is also highly soluble in water, which makes it easy to administer to cells or animals. However, N-isopropyl-1,3-benzothiazole-2-carboxamide also has some limitations. It has low bioavailability, which means that it may not be effective when administered orally. In addition, N-isopropyl-1,3-benzothiazole-2-carboxamide may have off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for research on N-isopropyl-1,3-benzothiazole-2-carboxamide. One area of research is to further elucidate the mechanism of action of N-isopropyl-1,3-benzothiazole-2-carboxamide. This will help to identify new targets for drug development and improve our understanding of the biochemical and physiological effects of N-isopropyl-1,3-benzothiazole-2-carboxamide. Another area of research is to optimize the synthesis method of N-isopropyl-1,3-benzothiazole-2-carboxamide to improve its yield and purity. This will make it easier to produce N-isopropyl-1,3-benzothiazole-2-carboxamide in large quantities for various applications. Finally, more studies are needed to evaluate the safety and efficacy of N-isopropyl-1,3-benzothiazole-2-carboxamide in humans. This will help to determine whether N-isopropyl-1,3-benzothiazole-2-carboxamide has the potential to be developed as a therapeutic agent for various diseases.
Conclusion:
In conclusion, N-isopropyl-1,3-benzothiazole-2-carboxamide is a chemical compound that has been extensively studied for its biochemical and physiological effects. N-isopropyl-1,3-benzothiazole-2-carboxamide has potential applications in various fields including medicine, agriculture, and industry. The synthesis of N-isopropyl-1,3-benzothiazole-2-carboxamide is relatively simple, and it can be easily produced in large quantities. However, more research is needed to fully understand the mechanism of action of N-isopropyl-1,3-benzothiazole-2-carboxamide and to evaluate its safety and efficacy in humans.

Synthesis Methods

The synthesis of N-isopropyl-1,3-benzothiazole-2-carboxamide involves the reaction of 2-mercaptobenzothiazole with isopropylamine in the presence of a catalyst such as triethylamine. The reaction takes place at room temperature and results in the formation of N-isopropyl-1,3-benzothiazole-2-carboxamide as a white crystalline solid. The yield of N-isopropyl-1,3-benzothiazole-2-carboxamide can be increased by using a higher concentration of reactants or by optimizing the reaction conditions.

Scientific Research Applications

N-isopropyl-1,3-benzothiazole-2-carboxamide has been extensively studied for its potential applications in various fields including medicine, agriculture, and industry. In medicine, N-isopropyl-1,3-benzothiazole-2-carboxamide has been shown to have anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use as a diagnostic tool for various diseases. In agriculture, N-isopropyl-1,3-benzothiazole-2-carboxamide has been used as a plant growth regulator and as a fungicide. In industry, N-isopropyl-1,3-benzothiazole-2-carboxamide has been used as a corrosion inhibitor and as a dye intermediate.